Cas no 1426529-38-5 (2-(5-bromo-1H-indol-2-yl)ethan-1-ol)

• Product Name: 2-(5-bromo-1H-indol-2-yl)ethan-1-ol
• CAS No: 1426529-38-5
• MF: C₁₀H₁₀BrNO
• MW: 240.09650182724
• CID: 5999212
• PubChem ID: 70037385
• Update Time: 2025-07-21

2-(5-bromo-1H-indol-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(5-bromo-1H-indol-2-yl)ethan-1-ol
• 1426529-38-5
• SCHEMBL7257341
• 2-(5-bromo-1H-indol-2-yl)ethanol
• EN300-1899728
• HZNXUKUFWPTXMD-UHFFFAOYSA-N
• 1H-Indole-2-ethanol, 5-bromo-

• Inchi： 1S/C10H10BrNO/c11-8-1-2-10-7(5-8)6-9(12-10)3-4-13/h1-2,5-6,12-13H,3-4H2
• InChI Key： HZNXUKUFWPTXMD-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(Br)C=C2)C=C1CCO

Computed Properties

• Exact Mass: 238.99458g/mol
• Monoisotopic Mass: 238.99458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 36Ų

Experimental Properties

• Density: 1.618±0.06 g/cm3(Predicted)
• Boiling Point: 411.5±30.0 °C(Predicted)
• pka: 14.99±0.10(Predicted)

Additional information on 2-(5-bromo-1H-indol-2-yl)ethan-1-ol

Introduction to 2-(5-bromo-1H-indol-2-yl)ethan-1-ol (CAS No. 1426529-38-5)

2-(5-bromo-1H-indol-2-yl)ethan-1-ol, identified by the Chemical Abstracts Service Number (CAS No.) 1426529-38-5, is a significant compound in the realm of pharmaceutical and biochemical research. This molecule, featuring a brominated indole core linked to an ethanol moiety, has garnered attention due to its structural versatility and potential biological activities. The indole scaffold, a prominent motif in natural products and bioactive molecules, combined with the bromine substituent, enhances its utility in synthetic chemistry and drug discovery.

The structure of 2-(5-bromo-1H-indol-2-yl)ethan-1-ol consists of a benzene ring fused to a pyrrole ring, with a bromine atom at the 5-position and an ethanol group at the 2-position. This configuration makes it a valuable intermediate for constructing more complex molecules, particularly in the development of therapeutic agents targeting various diseases. The presence of the bromine atom not only facilitates further functionalization via cross-coupling reactions but also imparts specific electronic properties that can influence its interactions with biological targets.

In recent years, there has been growing interest in indole derivatives due to their demonstrated pharmacological properties. These compounds have been explored for their roles in modulating pathways associated with inflammation, cancer, and neurological disorders. Specifically, the brominated indole derivatives have shown promise as scaffolds for developing small-molecule inhibitors. For instance, studies have highlighted the potential of such compounds in inhibiting kinases and other enzymes involved in tumor progression.

One of the most compelling aspects of 2-(5-bromo-1H-indol-2-yl)ethan-1-ol is its utility in medicinal chemistry. The indole ring is known for its ability to interact with aromatic hydrophobic pockets in proteins, making it an excellent candidate for designing ligands that can modulate protein function. The bromine atom at the 5-position further enhances this capability by allowing for palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures.

Recent advancements in drug discovery have emphasized the importance of structurally diverse compounds that can engage multiple targets or exhibit allosteric modulation. 2-(5-bromo-1H-indol-2-yl)ethan-1-ol fits well within this paradigm, offering chemists a versatile platform for generating novel analogs with tailored properties. Its incorporation into libraries of compounds has enabled high-throughput screening campaigns aimed at identifying lead candidates for further optimization.

The synthesis of 2-(5-bromo-1H-indol-2-yl)ethan-1-ol typically involves multi-step processes starting from commercially available precursors such as 5-bromoindole and ethylene oxide or ethylene glycol derivatives. The introduction of the ethanol group can be achieved through nucleophilic substitution or reduction reactions, depending on the synthetic strategy employed. The choice of reagents and conditions is critical to ensure high yield and purity, which are essential for downstream applications.

In academic research, 2-(5-bromo-1H-indol-2-yl)ethan-1-ol has been utilized as a building block in various synthetic protocols. For example, it has been employed in the construction of indole-based heterocycles that exhibit antimicrobial and anti-inflammatory activities. The ability to modify different positions on the indole ring allows researchers to fine-tune the pharmacophore, leading to compounds with enhanced potency and selectivity.

The pharmaceutical industry has also recognized the potential of 2-(5-bromo-1H-indol-2-yl)ethan-1-ol as a key intermediate. Its structural features make it suitable for developing drugs that target receptors or enzymes overexpressed in pathological conditions. Ongoing clinical trials and preclinical studies are exploring derivatives of this compound for their therapeutic efficacy in areas such as oncology and neurodegenerative diseases.

From a biochemical perspective, understanding how 2-(5-bromo-1H-indol-2-ylyl)ethan-l alcohol interacts with biological systems is crucial for rational drug design. Computational methods, including molecular docking simulations, have been instrumental in predicting binding modes and affinities. These insights help guide experimental efforts by identifying promising analogs that warrant further investigation.

The future prospects for 2-(5-bromo-lH-indol-Zyl)ethan-l -oI are exciting given its versatility and potential applications. As synthetic methodologies continue to evolve, new ways to access modified indole derivatives will emerge, expanding their utility in drug discovery programs. Additionally, advances in biocatalysis may offer sustainable routes to producing these compounds on an industrial scale.

In conclusion, 25 (51 -brom01 H -ind01 -21 yI ethan-I -01 (CAS No . 14265 29 -38 -S ) represents an important compo und with significant promise i n pharmaceutical research . Its unique structure , coupled w ith its functionalizability , makes i t a valuable asset f or chemists seeking t o develop no vel therapeutic agents . As our understanding o f its mechanis ms o f action grows , so too will i ts impact on advancing medical science . p >